4-benzyl-N-(1-ethyl-1H-indol-3-yl)piperazine-1-carboxamide

• IUPAC Name: 4-benzyl-N-(1-ethylindol-3-yl)piperazine-1-carboxamide
• InChI: InChI=1S/C22H26N4O/c1-2-25-17-20(19-10-6-7-11-21(19)25)23-22(27)26-14-12-24(13-15-26)16-18-8-4-3-5-9-18/h3-11,17H,2,12-16H2,1H3,(H,23,27)
• InChI Key: PUPWKDHQBFEMES-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C2=CC=CC=C21)NC(=O)N3CCN(CC3)CC4=CC=CC=C4
• Molecular Formula: C22H26N4O
• Molecular Weight: 362.5 g/mol

Description

Synthesis Analysis

While there isn’t specific information on the synthesis of “4-benzyl-N-(1-ethyl-1H-indol-3-yl)piperazine-1-carboxamide”, there are general methods for the synthesis of similar indole derivatives. For instance, a one-pot, three-component protocol for the synthesis of 1,2,3-trisubstituted indoles has been developed, based upon a Fischer indolisation–indole N -alkylation sequence. Another study discusses the rapid and mild generation of an (1 H -indol-3-yl)methyl electrophile that enables the rapid and mild nucleophilic substitution in a microflow reactor.

Scientific Research Applications

Antiviral Activity

Indole derivatives, such as the one , have shown significant antiviral activity. . .

Anti-inflammatory Activity

. This makes them potentially useful in the treatment of conditions characterized by inflammation.

Anticancer Activity

. .

Anti-HIV Activity

. This suggests that they could be used in the development of new treatments for HIV.

Antioxidant Activity

. This means they could potentially be used in the treatment of diseases caused by oxidative stress.

Antimicrobial Activity

. This suggests that they could be used in the development of new antimicrobial drugs.

Antitubercular Activity

. This suggests that they could be used in the development of new treatments for tuberculosis.

Antidiabetic Activity

. This suggests that they could be used in the development of new treatments for diabetes.

Future Directions

The future directions for research on “4-benzyl-N-(1-ethyl-1H-indol-3-yl)piperazine-1-carboxamide” and similar compounds could involve further exploration of their synthesis methods, chemical reactions, and biological activities.

Mechanism of Action

Target of Action

It is known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors are involved in various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Indole derivatives are known to interact with their targets, leading to various changes in cellular functions . For instance, some indole derivatives have been reported to show inhibitory activity against influenza A .

Biochemical Pathways

Indole derivatives are known to affect a variety of biochemical pathways due to their broad-spectrum biological activities . These pathways could be related to the various biological activities mentioned earlier, such as antiviral, anti-inflammatory, and anticancer activities .

Pharmacokinetics

The compound’s structure, which includes an indole nucleus, could potentially influence these properties .

Result of Action

Indole derivatives are known to have various biological effects, such as antiviral, anti-inflammatory, and anticancer activities . These effects are likely the result of the compound’s interaction with its targets and its influence on various biochemical pathways .